Cas no 1448066-60-1 (2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide
• CAS No: 1448066-60-1
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5366602
• Update Time: 2025-08-03

2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide
• 2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide

• Inchi： 1S/C19H19N3O2S/c1-14-20-19(24-22-14)11-16-9-5-6-10-17(16)21-18(23)13-25-12-15-7-3-2-4-8-15/h2-10H,11-13H2,1H3,(H,21,23)
• InChI Key： YYIJOOPZPQHBRL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C)N=1)(=O)CSCC1=CC=CC=C1

Additional information on 2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide

Comprehensive Overview of 2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide (CAS No. 1448066-60-1)

In the realm of organic chemistry and pharmaceutical research, 2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide (CAS No. 1448066-60-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzylsulfanyl and 1,2,4-oxadiazole moieties, represents a promising candidate for drug discovery and material science. Researchers are increasingly exploring its synthesis, properties, and biological activities, aligning with the growing demand for novel heterocyclic compounds in medicinal chemistry.

The molecular structure of 2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide combines a thioether linkage and a 1,2,4-oxadiazole ring, which are known to enhance metabolic stability and bioavailability. These attributes make it a subject of interest for targeting enzymes and receptors in therapeutic applications. Recent studies highlight its potential in modulating inflammatory pathways and oxidative stress responses, topics highly searched in academic and pharmaceutical forums. The compound’s CAS No. 1448066-60-1 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in contemporary research.

From a synthetic perspective, the preparation of 2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide involves multi-step organic reactions, including amide coupling and cyclization strategies. Optimizing these processes is critical for yield improvement and scalability, a common challenge discussed in synthetic chemistry communities. The compound’s benzylsulfanyl group also offers opportunities for further derivatization, a trend aligned with the rise of fragment-based drug design (FBDD) in drug discovery pipelines.

In the context of AI-driven drug discovery, 2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide has been explored via in silico screening tools to predict its binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This aligns with the surge in searches for computational chemistry and machine learning in drug development. Its 1,2,4-oxadiazole core, a privileged scaffold in medicinal chemistry, further fuels its popularity in virtual screening libraries.

Beyond pharmaceuticals, the compound’s sulfanylacetamide backbone has implications in agrochemicals and material science. Researchers are investigating its role in polymer stabilization and catalysis, addressing sustainability-focused queries in green chemistry. The CAS No. 1448066-60-1 is often cross-referenced in patents related to high-performance materials, underscoring its versatility.

In summary, 2-(benzylsulfanyl)-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide (CAS No. 1448066-60-1) exemplifies the intersection of synthetic innovation and application-driven research. Its structural complexity and functional diversity position it as a valuable entity in both academic and industrial settings, resonating with trending topics like precision medicine and sustainable chemistry.